Cas no 1934745-07-9 (N-(3,4-Dichloro-2-fluorophenyl)acetamide)

• Product Name: N-(3,4-Dichloro-2-fluorophenyl)acetamide
• CAS No: 1934745-07-9
• MF: C₈H₆Cl₂FNO
• MW: 222.043743610382
• CID: 5691129
• PubChem ID: 118993394
• Update Time: 2025-06-08

N-(3,4-Dichloro-2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 1934745-07-9
• N-(3,4-Dichloro-2-fluorophenyl)acetamide
• SB80050

• Inchi： 1S/C8H6Cl2FNO/c1-4(13)12-6-3-2-5(9)7(10)8(6)11/h2-3H,1H3,(H,12,13)
• InChI Key： MZBHCUFQQZPFSZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)NC(C)=O)Cl

Computed Properties

• Exact Mass: 220.9810474g/mol
• Monoisotopic Mass: 220.9810474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(3,4-Dichloro-2-fluorophenyl)acetamide

Introduction to N-(3,4-Dichloro-2-fluorophenyl)Acetamide (CAS No. 1934745-07-9)

N-(3,4-Dichloro-2-fluorophenyl)Acetamide, identified by its CAS number 1934745-07-9, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a subject of extensive study in medicinal chemistry and drug development. The presence of both chloro and fluoro substituents in its aromatic ring system imparts unique electronic and steric characteristics, which are highly valued in the design of bioactive molecules.

The molecular structure of N-(3,4-Dichloro-2-fluorophenyl)Acetamide consists of a phenyl ring substituted with two chlorine atoms at the 3 and 4 positions, and a fluorine atom at the 2 position. This specific arrangement of substituents enhances the compound's ability to interact with biological targets, such as enzymes and receptors, which is crucial for its potential application in therapeutic agents. The acetamide moiety further contributes to the molecule's solubility and bioavailability, making it an attractive candidate for further pharmacological exploration.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(3,4-Dichloro-2-fluorophenyl)Acetamide has emerged as a promising candidate in this context. Its structural features suggest that it may possess the ability to inhibit or activate specific biological targets, thereby offering potential therapeutic benefits. For instance, studies have indicated that compounds with similar structural motifs may interfere with the activity of certain enzymes involved in cancer progression or inflammatory responses.

One of the most compelling aspects of N-(3,4-Dichloro-2-fluorophenyl)Acetamide is its potential role in the development of targeted therapies. The precise arrangement of its substituents allows for selective binding to biological targets, minimizing off-target effects and enhancing therapeutic efficacy. This selectivity is particularly important in the context of precision medicine, where treatments are tailored to individual patients based on their specific genetic and molecular profiles. The compound's ability to interact selectively with disease-related targets makes it a valuable tool for researchers exploring new therapeutic strategies.

The synthesis of N-(3,4-Dichloro-2-fluorophenyl)Acetamide involves a series of well-established chemical reactions that highlight its synthetic accessibility. The preparation typically begins with the chlorination and fluorination of a suitable precursor, followed by acetylation to introduce the acetamide group. These steps are performed under controlled conditions to ensure high yield and purity. The synthetic route not only demonstrates the feasibility of producing this compound on a laboratory scale but also provides insights into potential modifications that could enhance its biological activity.

In addition to its potential therapeutic applications, N-(3,4-Dichloro-2-fluorophenyl)Acetamide has also been explored for its role in chemical biology research. Its unique structural features make it an excellent scaffold for studying enzyme mechanisms and interactions. By using this compound as a probe molecule, researchers can gain valuable insights into the function of various biological systems. Such studies are crucial for understanding disease mechanisms and developing new diagnostic tools.

The pharmacokinetic properties of N-(3,4-Dichloro-2-fluorophenyl)Acetamide are another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its potential as a drug candidate. Preliminary studies have suggested that this compound exhibits favorable pharmacokinetic profiles, including good solubility and moderate metabolic stability. These properties are critical for ensuring that the compound reaches its target site in sufficient concentrations to exert its desired effects.

The future prospects for N-(3,4-Dichloro-2-fluorophenyl)Acetamide are promising. Ongoing research aims to further optimize its structure to enhance its biological activity and reduce potential side effects. By leveraging computational methods such as molecular modeling and virtual screening, researchers can identify structural modifications that may improve the compound's efficacy and safety profile. These efforts are part of a broader trend toward rational drug design, where compounds are developed based on detailed understanding of their interactions with biological targets.

In conclusion, N-(3,4-Dichloro-2-fluorophenyl)Acetamide (CAS No. 1934745-07-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutics targeting various diseases. The ongoing studies into its synthesis, pharmacology, and pharmacokinetics provide valuable insights into its potential applications and highlight its importance as a tool for advancing drug discovery efforts.